cyanidin
cyanidin
Cyanidin, also known as cyanidol or cyanidin chloride, belongs to the class of organic compounds known as 7-hydroxyflavonoids. These are flavonoids that bear one hydroxyl group at the C-7 position of the flavonoid skeleton. Cyanidin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cyanidin has been found in human kidney tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, cyanidin is primarily located in the membrane (predicted from logP).
Cyanidin cation is an anthocyanidin cation that is flavylium substituted at positions 3, 3', 4', 5 and 7 by hydroxy groups. It has a role as a metabolite, a neuroprotective agent and an antioxidant. It is a conjugate acid of a cyanidin(1-).
Cyanidin cation is an anthocyanidin cation that is flavylium substituted at positions 3, 3', 4', 5 and 7 by hydroxy groups. It has a role as a metabolite, a neuroprotective agent and an antioxidant. It is a conjugate acid of a cyanidin(1-).
Brand Name:
Vulcanchem
CAS No.:
13306-05-3
VCID:
VC0077932
InChI:
InChI=1S/C15H10O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-6H,(H4-,16,17,18,19,20)/p+1
SMILES:
C1=CC(=C(C=C1C2=C(C=C3C(=CC(=CC3=[O+]2)O)O)O)O)O
Molecular Formula:
C15H11O6+
Molecular Weight:
287.24 g/mol
cyanidin
CAS No.: 13306-05-3
Main Products
VCID: VC0077932
Molecular Formula: C15H11O6+
Molecular Weight: 287.24 g/mol
| CAS No. | 13306-05-3 |
|---|---|
| Product Name | cyanidin |
| Molecular Formula | C15H11O6+ |
| Molecular Weight | 287.24 g/mol |
| IUPAC Name | 2-(3,4-dihydroxyphenyl)chromenylium-3,5,7-triol |
| Standard InChI | InChI=1S/C15H10O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-6H,(H4-,16,17,18,19,20)/p+1 |
| Standard InChIKey | VEVZSMAEJFVWIL-UHFFFAOYSA-O |
| SMILES | C1=CC(=C(C=C1C2=C(C=C3C(=CC(=CC3=[O+]2)O)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C2=[O+]C3=CC(=CC(=C3C=C2O)O)O)O)O |
| Description | Cyanidin, also known as cyanidol or cyanidin chloride, belongs to the class of organic compounds known as 7-hydroxyflavonoids. These are flavonoids that bear one hydroxyl group at the C-7 position of the flavonoid skeleton. Cyanidin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cyanidin has been found in human kidney tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, cyanidin is primarily located in the membrane (predicted from logP). Cyanidin cation is an anthocyanidin cation that is flavylium substituted at positions 3, 3', 4', 5 and 7 by hydroxy groups. It has a role as a metabolite, a neuroprotective agent and an antioxidant. It is a conjugate acid of a cyanidin(1-). |
| Related CAS | 528-58-5 (chloride) |
| Synonyms | 1-benzopyrylium, 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-, chloride 1-benzopyrylium, 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-, chloride (1:1) 2-(3,4-dihydroxyphenyl) chromenylium-3,5,7-triol 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-1-benzopyrylium chloride 3,3',4',5,7-pentahydroxy-2-phenylbenzopyrylium chloride 3,5,7,3',4'-pentahydroxyflavylium cyanidin cyanidin cation cyanidin chloride cyanidin ion cyanidine cyanidol cyanidol chloride flavylium, 3,3',4',5,7-pentahydroxy- flavylium, 3,3',4',5,7-pentahydroxy-, chloride IdB 1027 IdB-1027 |
| PubChem Compound | 128861 |
| Last Modified | Nov 11 2021 |
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